Cas no 927676-52-6 (Tert-Butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate)

• Product Name: Tert-Butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate
• CAS No: 927676-52-6
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 2092974
• Update Time: 2025-06-09

Tert-Butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate
• tert-butyl N-{[4-(4-methylpiperazin-1-yl)phenyl]methyl}carbamate
• tert-butyl N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]carbamate
• GNPWLFHOGGEZQW-UHFFFAOYSA-N
• AK163393
• ST24049961
• Tert-Butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)18-13-14-5-7-15(8-6-14)20-11-9-19(4)10-12-20/h5-8H,9-13H2,1-4H3,(H,18,21)
• InChI Key： GNPWLFHOGGEZQW-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)N1CCN(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.21000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 44.81000
• LogP: 2.85690

Additional information on Tert-Butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate

Tert-butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate (CAS No. 927676-52-6): A Comprehensive Overview

Tert-butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate (CAS No. 927676-52-6) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, also referred to as tert-butyl carbamate derivative, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis. In this article, we will delve into the structural characteristics, chemical properties, and recent advancements in its utilization across various scientific domains.

The molecular structure of tert-butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate is composed of three primary components: the tert-butyl group, the piperazine ring, and the benzene ring with a carbamate functional group. The tert-butyl group provides steric bulk, which can influence the compound's solubility and stability. The piperazine ring, a six-membered ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds, a critical factor in drug-receptor interactions. The benzene ring serves as a rigid platform for further functionalization, making this compound versatile for various chemical modifications.

Recent studies have highlighted the importance of tert-butyl carbamate derivatives in medicinal chemistry. For instance, researchers have explored the role of tert-butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate in the development of bioactive molecules targeting specific therapeutic areas such as cancer and neurodegenerative diseases. The compound's ability to modulate enzyme activity through its structural features has been extensively investigated, with promising results in preclinical models.

From a synthetic perspective, tert-butyl 4-(4-methylpiperazin-1-yl)benzylcarbamate can be synthesized via a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, enhancing both efficiency and scalability.

In terms of chemical properties, tert-butyl 4-(4-methylpiperazin-1-yli benzy carbamate) exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for chromatographic separations. Its thermal stability is also noteworthy, with a decomposition temperature exceeding 200°C under standard conditions.

Looking ahead, the potential applications of tert-butyl 4-(4-methylpiperazin -1 -yli benzy carbamate are vast and continually expanding. Its role as an intermediate in drug discovery pipelines underscores its importance in modern pharmaceutical research. Additionally, ongoing studies are exploring its utility in materials science, particularly in the development of advanced polymers and coatings.

In conclusion, tert-but yl 4 -(4 -methyl piper azin -1 -yli benzy carbamate (CAS No. 927676 -52 -6 ) stands as a pivotal compound in contemporary chemistry due to its unique structure and diverse applications. As research progresses, this compound is expected to play an increasingly significant role in advancing both therapeutic interventions and industrial innovations.